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Compound of Interest

Compound Name: 2-Methoxy-4,6-dimethylpyridine

CAS No.: 45798-56-9

Cat. No.: B3267623

Get Quote

Executive Summary
4,6-Dimethyl-2-methoxypyridine (CAS: 45798-56-9) is a specialized heterocyclic building block

used primarily in the synthesis of complex pharmaceutical agents, including antitumor

antibiotics (e.g., Fredericamycin A) and phosphodiesterase (PDE) inhibitors.[1][2] Structurally, it

consists of a pyridine ring substituted with methyl groups at the 4 and 6 positions and a

methoxy group at the 2 position.[1] This specific substitution pattern imparts unique electronic

properties, making it a valuable intermediate for dearomatization reactions and ligand design in

organometallic catalysis.[1]

This guide details the nomenclature, physicochemical properties, synthetic pathways, and

quality control parameters required for the rigorous application of this compound in drug

development.[1]

Identity & Nomenclature
Precise identification is critical to avoid confusion with isomeric forms such as 2,6-dimethyl-4-

methoxypyridine or N-methylated pyridones.[1]
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Identifier Value

IUPAC Name 2-Methoxy-4,6-dimethylpyridine

CAS Registry Number 45798-56-9

Common Synonyms
4,6-Dimethyl-2-pyridyl methyl ether; 2-Methoxy-

4,6-dimethyl-pyridine

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

SMILES CC1=CC(=NC(=C1)OC)C

InChI Key KWGMYFISCBHTLS-UHFFFAOYSA-N

Structural Note: The methoxy group is located at the ortho position relative to the nitrogen

(position 2), while the methyl groups occupy the para (position 4) and the other ortho (position

6) positions.[1] This creates a steric environment that influences both its reactivity and its

binding properties in metallo-organic complexes.[1]

Physicochemical Properties
The following data points are essential for handling and process design.
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Property Value / Range Notes

Appearance Colorless to pale yellow liquid
May darken upon

oxidation/storage.[1][2]

Boiling Point 195.6 ± 35.0 °C (Predicted)
Experimental range often

~170–180 °C at 760 mmHg.

Density 0.985 ± 0.06 g/cm³ Relative to water at 20 °C.

Solubility
Soluble in MeOH, EtOH, DCM,

EtOAc

Limited solubility in water;

lipophilic nature (LogP ~2.2).

pKa ~3.5 – 4.5 (Estimated)

Less basic than pyridine due to

O-Me inductive effect vs

resonance.[1]

Storage
Inert atmosphere (Ar/N₂), 2–8

°C
Hygroscopic; protect from light.

Synthetic Pathways & Manufacturing Logic
The Selectivity Challenge
The synthesis of 2-methoxypyridines typically starts from 2-hydroxypyridines (2-pyridones).[1] A

direct alkylation of 4,6-dimethyl-2-pyridone with methyl iodide is not recommended for high-

purity applications because it yields a mixture of the desired O-methyl product (lactim ether)

and the unwanted N-methyl isomer (lactam), often favoring the N-methyl product.[1]

Preferred Protocol: The Chlorination-Alkoxylation Route
To ensure regioselectivity for the O-methyl derivative, the industry-standard protocol utilizes a

chlorination intermediate.[1]

Step 1: Chlorination Reaction of 4,6-dimethyl-2-hydroxypyridine with phosphorus oxychloride

(POCl₃) yields 2-chloro-4,6-dimethylpyridine.[1]

Mechanism:[3] Conversion of the hydroxyl group to a good leaving group (chloride).[1]
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Step 2: Nucleophilic Aromatic Substitution (SₙAr) Reaction of the chloro-intermediate with

sodium methoxide (NaOMe) in methanol.[1]

Mechanism:[3] The methoxide ion attacks the electron-deficient C2 position, displacing the

chloride.[1]

Process Logic

4,6-Dimethyl-2-hydroxypyridine
(Tautomer: Pyridone)
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POCl3, Reflux
(Chlorination)
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MeI / Base
(Direct Alkylation - AVOID)

4,6-Dimethyl-2-methoxypyridine

NaOMe, MeOH
(SnAr Substitution)

Route A (Preferred)

Route B (Avoid)

Click to download full resolution via product page

Figure 1: Synthetic workflow comparing the selective chlorination route against the non-

selective direct alkylation.

Experimental Protocol (Optimized)
Chlorination: Dissolve 4,6-dimethyl-2-hydroxypyridine (1.0 eq) in POCl₃ (excess). Reflux for

2–4 hours.[1] Quench carefully on ice. Neutralize and extract with DCM. Yields 2-chloro-4,6-

dimethylpyridine.[1][4]

Methoxylation: Dissolve Na metal (1.2 eq) in anhydrous MeOH to generate NaOMe. Add 2-

chloro-4,6-dimethylpyridine (1.0 eq).[1] Reflux for 4–6 hours.[1]

Workup: Evaporate MeOH. Resuspend residue in water/EtOAc.[1] Wash organic layer with

brine.[1] Dry over Na₂SO₄.[1] Distill under reduced pressure to isolate the pure oil.

Analytical Characterization (QC)
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Trustworthiness in research relies on verifying that the synthesized compound is the O-isomer

and not the N-isomer.[1]

NMR Spectroscopy Verification
The ¹H-NMR spectrum provides the definitive fingerprint.[1]

Proton Environment
Chemical Shift (δ

ppm)
Multiplicity Diagnostic Value

-OCH₃ (Methoxy) 3.85 – 3.95 Singlet (3H)

O-Me appears

downfield (>3.8 ppm).

[1] N-Me typically

appears ~3.4–3.6

ppm.[1]

C3-H (Ring) 6.35 – 6.45 Singlet (1H) Meta to Nitrogen.[1]

C5-H (Ring) 6.60 – 6.70 Singlet (1H) Meta to Nitrogen.[1]

C4-CH₃ 2.20 – 2.30 Singlet (3H) Aromatic methyl.[1]

C6-CH₃ 2.35 – 2.45 Singlet (3H)
Aromatic methyl

(closer to N).[1]

Note: Shifts are approximate (CDCl₃ solvent). The presence of a signal < 3.6 ppm in the methyl

region suggests N-methyl contamination.[1]

Mass Spectrometry[1]
Method: GC-MS or LC-MS (ESI+).[1]

Expected m/z: 138.1 [M+H]⁺.

Fragmentation: Loss of methyl radical (M-15) and loss of formaldehyde (M-30) are common

for methoxypyridines.[1]

Applications in Drug Development
Antitumor Antibiotics Synthesis
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4,6-Dimethyl-2-methoxypyridine serves as a starting material for the total synthesis of

Fredericamycin A, a potent antitumor antibiotic.[1] The pyridine ring is incorporated into the

spiro-fused core structure via lithiation and condensation reactions.[1]

PDE9 Inhibitors (Alzheimer's Research)
Derivatives of this scaffold, specifically 3-bromo-2-methoxy-4,6-dimethylpyridine, are utilized

in the synthesis of pyrazolopyridine-based PDE9 inhibitors.[1] These compounds enhance

cGMP signaling in the brain, showing potential for improving memory and cognitive function in

Alzheimer's disease models.[1]

Organometallic Ligand Design
The 2-methoxy-4,6-dimethylpyridine motif is used in oxidative dearomatization studies.[1]

The steric bulk of the methyl groups at 4 and 6, combined with the coordinating ability of the

methoxy oxygen and pyridine nitrogen, allows for the stabilization of reactive metal

intermediates (e.g., Rhodium or Tungsten complexes) during catalytic cycles.[1]

Safety & Handling
Hazards: Irritant to eyes, skin, and respiratory system.[1][5] Harmful if swallowed.[1][5]

Flammability: Combustible liquid.[1] Keep away from heat/sparks.[1]

PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.[1]

Spill Response: Absorb with inert material (vermiculite/sand) and dispose of as hazardous

organic waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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